Cas no 501665-26-5 (2,1,3-Benzoxadiazole, 4,5,6-tribromo-)

2,1,3-Benzoxadiazole, 4,5,6-tribromo- structure
501665-26-5 structure
Product Name:2,1,3-Benzoxadiazole, 4,5,6-tribromo-
CAS No:501665-26-5
MF:C6HBr3N2O
MW:356.796938657761
CID:1560989
Update Time:2024-08-24

2,1,3-Benzoxadiazole, 4,5,6-tribromo- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole, 4,5,6-tribromo-
    • Inchi: 1S/C6HBr3N2O/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H
    • InChI Key: IVJLYYRSIWKTDP-UHFFFAOYSA-N
    • SMILES: N1=C2C=C(Br)C(Br)=C(Br)C2=NO1

Computed Properties

  • Exact Mass: 353.76383

Experimental Properties

  • Density: 2.524±0.06 g/cm3(Predicted)
  • Melting Point: 148-150 °C
  • Boiling Point: 374.7±52.0 °C(Predicted)
  • PSA: 38.92
  • pka: -4.24±0.50(Predicted)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm